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In the realm of fluorescence microscopy, the battle against photobleaching is a critical one for

researchers striving to capture high-quality, lasting images. Two popular commercial antifade

mounting media, Fluoroshield™ and ProLong™ Gold, are mainstays in laboratories

worldwide. This guide provides an objective comparison of their performance, supported by

available experimental data, to assist researchers, scientists, and drug development

professionals in selecting the optimal reagent for their specific needs.

At a Glance: Key Differences and Performance
While a direct, peer-reviewed quantitative comparison under identical experimental conditions

is not readily available in the published literature, a comprehensive review of product

information, user feedback, and related studies allows for a detailed assessment. The primary

distinction between these two reagents lies in their active antifade agents and their resulting

performance characteristics.
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Feature Fluoroshield™ ProLong™ Gold

Active Antifade Agent
1,4-diazabicyclo[2.2.2]octane

(DABCO)[1][2]

p-phenylenediamine (PPD) or

a derivative (inferred from

multiple sources)

Antifade Mechanism Free radical scavenger[3] Free radical scavenger[3]

Curing Time Non-curing
Cures in approximately 24

hours to a hard-set film[4]

Refractive Index (RI) Not specified by manufacturer ~1.47 (cured)[5][6]

Fluorophore Compatibility

Broad compatibility including

FITC, Texas Red, Alexa Fluor

dyes, and Cy dyes[1][2]

Broad compatibility with most

dyes, particularly effective with

Alexa Fluor™ dyes[4][7]

User Reported Performance
Generally considered a good,

reliable antifade reagent.

Frequently cited by

researchers as a highly

effective antifade mountant,

with many reporting excellent

signal preservation over

extended periods.

Delving into the Data: A Closer Look at Performance
Quantitative Analysis of Antifade Properties
A seminal study by Ono et al. (2001) conducted a quantitative comparison of various

commercial and homemade antifade media. While this study did not explicitly name

"Fluoroshield" or "ProLong Gold" (as ProLong Gold is a more recent formulation), it did

evaluate "ProLong," a precursor to ProLong Gold. The study concluded that ProLong exhibited

the highest "antifading factor" among the tested commercial reagents, indicating superior

performance in retarding photobleaching, especially under strong excitation conditions.[4]

Thermo Fisher Scientific, the manufacturer of ProLong™ Gold, provides qualitative data on its

photobleaching resistance with various fluorophores. Their rating system, using "+++" to denote

the highest resistance (80% or more of initial signal intensity remaining after a set exposure),

indicates excellent performance with a wide range of Alexa Fluor™ dyes.
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Unfortunately, directly comparable quantitative data for Fluoroshield™ from a peer-reviewed,

head-to-head study is not available. However, its active ingredient, DABCO, is a well-

established and effective antifade agent.

The Science Behind the Shield: Antifade
Mechanisms
Both Fluoroshield™ and ProLong™ Gold employ antifade agents that function as free radical

scavengers. The process of fluorescence excitation can lead to the generation of reactive

oxygen species, which can chemically damage fluorophores and render them non-fluorescent.

The active agents in these mounting media neutralize these damaging free radicals, thereby

extending the fluorescent lifespan of the dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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